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Compound of Interest

Compound Name: ML367

Cat. No.: B15623866

Audience: Researchers, scientists, and drug development professionals.

Introduction: ML367 is a potent, cell-permeable small molecule inhibitor of ATPase family AAA
domain-containing protein 5 (ATADS5) stabilization.[1][2] ATADS5 protein levels typically increase
in response to DNA damage, playing a role in the DNA damage response (DDR) pathway.[2][3]
[4] By preventing the stabilization of ATAD5, ML367 serves as a valuable chemical probe to
investigate the DDR and to potentially sensitize cancer cells to DNA-damaging agents.[3][4]
Notably, ML367 has been shown to block the phosphorylation of RPA32 and CHKZ1 following
UV-induced DNA damage, suggesting it acts on pathways upstream of ATAD5.[1][3][4] These
application notes provide detailed protocols for utilizing ML367 in cell culture to study its effects
on ATADS stabilization and cell viability.

Mechanism of Action

ML367 functions by inhibiting the stabilization of the ATADS protein, particularly in response to
DNA damage. This disruption interferes with the broader DNA damage response. A key
observed effect is the blockage of general DNA damage responses, including the
phosphorylation of Replication Protein A32 (RPA32) and Checkpoint Kinase 1 (CHK1).[1][3][4]
This suggests that ML367 may act as a sensitizer to kill cancer cells, especially those deficient
in other DNA repair pathways, such as those dependent on PARP1.[1][3][4]
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Caption: Signaling pathway affected by ML367.

Data Presentation

The following tables summarize key quantitative data and material properties for the use of
ML367 in cell culture experiments.

Table 1: Compound Specifications

Property Value Source
ATADS Stabilization

Target - [1]
Inhibitor

Molecular Weight 334.32 g/mol [1]

| Solubility | 67 mg/mL in fresh DMSO (200.4 mM) |[1] |

Table 2: Experimental Parameters
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. Experiment
Parameter Cell Line Value Source
Type
20 pM 5- ATADS
DNA Damage - N
. HEK293T Fluorouridine Stabilization [3]
Induction
(5-FUrd) Assay
ML367 ATADS
Treatment HEK293T 16 hours Stabilization [3]
Duration Assay
] 40 pM (followed o
ML367 Starting ] Cell Viability
] HCT116 by serial [3]
Concentration Assay

dilutions)

| Cell Viability Incubation | HCT116 | 48 hours | Cell Viability Assay |[3] |

Experimental Protocols
Protocol 1: Inhibition of ATADS Stabilization by Western
Blot

This protocol details the procedure to assess the inhibitory effect of ML367 on the stabilization
of ATADS in cells treated with a DNA-damaging agent.
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Western Blot Workflow for ATADS5 Stabilization

1. Seed HEK293T Cells

2. Transfect with FLAG-ATAD5S
(48 hours post-transfection)

3. Treat with ML367 and/or 5-FUrd
(16 hours)

4. Lyse Cells & Collect Protein
5. Perform SDS-PAGE & Western Blot

6. Probe with Anti-FLAG Antibody

7. Visualize and Quantify Bands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: ML367 for Cell Culture Experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623866#mI367-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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